Cas no 32838-55-4 (2-Benzylpiperidine)

• Product Name: 2-Benzylpiperidine
• CAS No: 32838-55-4
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD01701452
• CID: 310514
• PubChem ID: 118004
• Update Time: 2025-05-24

2-Benzylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-Benzylpiperidine
• 2-(phenylmethyl)Piperidine
• 2-BENZYL-PIPERIDINE
• Piperidine,2-(phenylmethyl)-
• 2-Benzylpiperidine hyrochlrodide
• dl-2-Benzylpiperidine
• Piperidine,2-benzyl
• Piperidine, 2-(phenylmethyl)-
• DTXSID40871372
• 5-20-06-00438 (Beilstein Handbook Reference)
• AO-801/41077501
• 32838-55-4
• FS-1992
• MLS001181027
• SCHEMBL2707343
• CHEMBL534502
• UNII-8M5DNQ89DJ
• BB 0253721
• AB09793
• NS00055013
• MFCD01701452
• Z336080118
• ZDA11294
• 8M5DNQ89DJ
• EN300-61878
• CHEMBL1187953
• AKOS004120248
• PIPERIDINE 2-BENZYL-
• rac 2-Benzylpiperidine
• EINECS 251-255-1
• AKOS016343969
• BRN 0131929
• A821450
• CS-0137918
• HMS1704E18
• Q4596861
• NCGC00247242-01
• SB47960
• SMR000477585
• Piperidine, 2-benzyl-
• HMS2842D21
• BDBM50212370
• J-018900
• AM807244
• FT-0639058
• STK500821
• ALBB-005711
• DB-020566

• MDL： MFCD01701452
• Inchi： 1S/C12H17N/c1-2-6-11(7-3-1)10-12-8-4-5-9-13-12/h1-3,6-7,12-13H,4-5,8-10H2
• InChI Key： ITXCORRITGNIHP-UHFFFAOYSA-N
• SMILES： N1CCCCC1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 175.13600
• Monoisotopic Mass: 175.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.7

Experimental Properties

• Density: 0.9660
• Melting Point: 32°C
• Boiling Point: 296.59°C (rough estimate)
• Flash Point: 116.1°C
• Refractive Index: 1.5227 (estimate)
• PSA: 12.03000
• LogP: 2.70000

2-Benzylpiperidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 2-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 2-benzylpiperidines

Additional information on 2-Benzylpiperidine

2-Benzylpiperidine (CAS No. 32838-55-4): A Comprehensive Overview

2-Benzylpiperidine, also known by its CAS registry number 32838-55-4, is a versatile organic compound that has garnered significant attention in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, with a benzyl group attached at the 2-position. The structure of 2-Benzylpiperidine contributes to its unique chemical properties, making it a valuable building block in organic synthesis.

The synthesis of 2-Benzylpiperidine can be achieved through several methods, including the Gabriel synthesis, which involves the reaction of benzyl chloride with piperidine in the presence of a base. Recent advancements in catalytic asymmetric synthesis have also enabled the enantioselective preparation of this compound, which is particularly important for its applications in drug discovery and development.

2-Benzylpiperidine has been extensively studied for its pharmacological properties. Research has shown that this compound exhibits potential as a ligand for various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. For instance, studies published in Nature Communications and Journal of Medicinal Chemistry have highlighted its role as a modulator of nicotinic acetylcholine receptors, which are implicated in conditions such as Alzheimer's disease and smoking cessation.

In addition to its pharmacological applications, 2-Benzylpiperidine has found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. For example, researchers at the University of California have demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, which are critical in the synthesis of complex molecules.

The environmental impact of 2-Benzylpiperidine has also been a topic of recent research. Studies conducted by the European Chemicals Agency (ECHA) have evaluated its toxicity profiles and biodegradation rates under various environmental conditions. These findings are essential for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 2-Benzylpiperidine (CAS No. 32838-55-4) is a multifaceted compound with applications spanning pharmaceuticals, catalysis, and materials science. Its continued exploration in cutting-edge research underscores its importance as a key player in modern chemistry.